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Compound of Interest

Compound Name: Antiproliferative agent-3

Cat. No.: B12413681

In-Depth Technical Guide on Antiproliferative
Agent-3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Antiproliferative agent-3, a potent
compound with significant potential in cancer research. This document details its chemical
properties, biological activity, and the methodologies employed in its evaluation.

Core Compound Information

Antiproliferative agent-3, also identified as compound 4 in the primary literature, is a synthetic
thiazole bioisostere of goniofufurone.[1][2] Its molecular formula is C11H12N205S.[1][2] While
a specific CAS number for Antiproliferative agent-3 is not readily available in public
databases, it is explicitly described in the scientific paper "Design, synthesis, and biological
evaluation of thiazole bioisosteres of goniofufurone through in vitro antiproliferative activity and
in vivo toxicity" by MiloS SvirCev and colleagues, published in Bioorganic Chemistry in 2022.

Chemical and Physical Properties

Property Value Reference
Molecular Formula C11H12N205S [1][2]
Synonyms Compound 4, Bioisostere 4 [1][2]
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Biological Activity

Antiproliferative agent-3 has demonstrated remarkable potency against cancer cell lines.

In Vitro Antiproliferative Activity

A key study highlighted its exceptional activity against the MCF-7 human breast cancer cell

line.
Cell Line IC50 (nM) Reference
MCF-7 0.19 [1]

This indicates a very high level of potency, warranting further investigation into its mechanism
of action.

Experimental Protocols

The following sections detail the methodologies for the synthesis and biological evaluation of
Antiproliferative agent-3, as inferred from the primary literature.

Synthesis of Antiproliferative Agent-3 (Compound 4)

The synthesis of Antiproliferative agent-3 involves a multi-step process characteristic of the
creation of thiazole bioisosteres of natural products like goniofufurone. The general workflow
for such a synthesis is outlined below.
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General Synthetic Workflow for Thiazole Bioisosteres

Starting Material
(e.g., Goniofufurone Precursor)

:

Chemical Modification
(e.g., Introduction of a Thiazole Ring)

:

Purification
(e.g., Chromatography)

:

Characterization
(e.g., NMR, Mass Spectrometry)

:

Antiproliferative agent-3
(Compound 4)
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MTT Assay Workflow

Seed Cancer Cells
(e.g., MCF-7) in 96-well plates

'

Treat cells with varying
concentrations of Antiproliferative agent-3

'

Incubate for a set period
(e.g., 72 hours)

'

Add MTT reagent

'

Incubate to allow formazan crystal formation

'

Solubilize formazan crystals

'

Measure absorbance at a specific wavelength

'

Calculate IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12413681#antiproliferative-agent-3-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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